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Compound of Interest

Compound Name: N-Cbz-7-Aminoheptanoic acid

Cat. No.: B2918806

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the available health and
safety data for handling N-Cbz-7-Aminoheptanoic acid. Given the limited publicly available
safety information for this specific compound, this guide amalgamates data from structurally
related molecules, general principles of handling N-protected amino acids, and established
synthesis protocols to offer a thorough risk assessment framework.

Physicochemical and Safety Data

A specific Safety Data Sheet (SDS) for N-Cbz-7-Aminoheptanoic acid is not readily available
in the public domain. Therefore, the following tables summarize the known physical and
chemical properties of N-Cbz-7-Aminoheptanoic acid and the key safety information for its
parent compound, 7-Aminoheptanoic acid, and a related N-protected amino acid, (R)-3-Amino-
7-((tert-butoxycarbonyl)amino)heptanoic acid. This information should be used as a preliminary
guide for risk assessment and handling procedures.

Table 1: Physicochemical Properties
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N-Cbz-7-Aminoheptanoic

Property . 7-Aminoheptanoic acid
acid

Molecular Formula C15H21NOA4[1] C7H15NO2[2]

Molecular Weight 279.33 g/mol [1] 145.20 g/mol [2]

CAS Number 23434-37-9[1] 929-17-9[2]

Appearance Solid Off-white to beige solid[2]

Melting Point Not available 188 - 189.5 °C[2]

Boiling Point Not available Not available[2]

Solubility Not available Soluble in water

Storage Temperature -20°C[1] Room temperature

Table 2: Summary of Available Health and Safety Data for Related Compounds
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Hazard Category

7-Aminoheptanoic acid

(R)-3-Amino-7-((tert-
butoxycarbonyl)amino)hep
tanoic acid

Acute Toxicity

LD50 Oral (Rat): 9 g/kg

Harmful if swallowed, in
contact with skin, or if
inhaled[3]

Skin Corrosion/Irritation

Not classified as a skin irritant.

[4]

May cause skin irritation.[3]

Serious Eye Damage/Irritation

Not classified as an eye
irritant.[4]

May cause eye irritation.[3]

Respiratory/Skin Sensitization

Not classified as a sensitizer.

[4]

No data available.[3]

Germ Cell Mutagenicity

Not classified as a mutagen.[4]

No data available.[3]

Carcinogenicity

Not classified as a carcinogen.

[4]

No data available.[3]

Specific Target Organ Toxicity

Not classified.[4]

No data available.[3]

Disclaimer: The data for 7-Aminoheptanoic acid and (R)-3-Amino-7-((tert-

butoxycarbonyl)amino)heptanoic acid is provided for guidance only and may not fully represent

the hazards of N-Cbhz-7-Aminoheptanoic acid. A thorough risk assessment should be

conducted before handling.

Experimental Protocols: Synthesis of N-Cbz
Protected Amino Acids

While a specific, detailed experimental protocol for the safety assessment of N-Chz-7-

Aminoheptanoic acid is not available, a general procedure for the synthesis of N-Cbz

protected amino acids is well-established. The following protocol is adapted from standard

laboratory procedures.[5]

Objective: To synthesize an N-Cbz protected amino acid from the corresponding free amino

acid.
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Materials:

Amino acid

e Sodium carbonate (Na2CO3)

e Sodium bicarbonate (NaHCO3)
e Benzyl chloroformate (Cbz-Cl)
o Water

o Ethyl acetate

e Hydrochloric acid (HCI)

e Sodium sulfate (Na2S04)
Procedure:

» Dissolution of Amino Acid: Dissolve the amino acid in an aqueous solution of sodium
carbonate and sodium bicarbonate. The basic conditions deprotonate the amino group,
making it nucleophilic.

» Addition of Protecting Agent: Cool the solution in an ice bath and slowly add benzyl
chloroformate (Cbz-Cl) dropwise while stirring vigorously. The nucleophilic amino group
attacks the electrophilic carbonyl carbon of the benzyl chloroformate.

e Reaction Monitoring: Maintain the reaction at a low temperature and continue stirring. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Work-up: Once the reaction is complete, wash the reaction mixture with ethyl acetate to
remove any unreacted benzyl chloroformate and other organic impurities.

 Acidification: Carefully acidify the aqueous layer with hydrochloric acid to a pH of
approximately 2. This protonates the carboxylic acid group of the N-Cbz protected amino
acid, causing it to precipitate out of the solution.
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o Extraction: Extract the precipitated product into an organic solvent such as ethyl acetate.

e Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate (Na2S04),
filter, and evaporate the solvent under reduced pressure to obtain the crude N-Cbz protected
amino acid.

 Purification: The crude product can be further purified by recrystallization or column
chromatography.

Visualizations
General Workflow for the Synthesis of N-Cbz-7-
Aminoheptanoic Acid

The following diagram illustrates the general workflow for the synthesis of N-Cbz-7-
Aminoheptanoic acid as described in the experimental protocol.
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Starting Materials

Na2CO3/ NEHCO3§3® Reaction Work-up & Purification Final Product

Benzyl Cl (Chz-Cl)

i |_'! . N-Cbz Protection |—>| Organic Wash |—>| Acidification (HCI) |—>| Extraction (Ethyl Acetate) |—>| Drying (Na2S04) |—>| Solvent i |—>| i |—>| N-Cb, i Acid
7-Aminoheptanoic Acid
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Initial Assessment

New Chemical: N-Cbz-7-Aminoheptanoic acid

}

Search for Specific SDS

< 5DS Found? > —

(0

Search for Data on Structural Analogs

Yes (Follow SDS)

Precautionaly Measures

Assume Compound is Hazardous

}

Use Standard PPE:

- Safety Goggles <
- Lab Coat

- Gloves (Nitrile)

}

Work in a Fume Hood

Handling & Disposal

Handle Smallest Possible Quantities

}

Ensure Spill Kit is Accessible

}

Dispose of as Hazardous Waste

Documintation

Document Handling Procedures
and Observations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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